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Compound of Interest

Compound Name: 1-Bromohexadecane-d33

Cat. No.: B1528123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromohexadecane-d33, ensuring compliance with safety regulations and promoting a secure

laboratory environment. The following procedures are based on established safety data for 1-

Bromohexadecane, as the deuterated form shares analogous chemical hazards.

Immediate Safety and Handling Precautions
Prior to handling 1-Bromohexadecane-d33, it is crucial to be aware of its potential hazards.

The non-deuterated form, 1-Bromohexadecane, is classified as a skin irritant and may cause

serious eye irritation.[1][2] It is also a combustible liquid. Always handle this chemical in a well-

ventilated area and wear appropriate personal protective equipment (PPE), including safety

glasses with side-shields, chemical-resistant gloves, and a lab coat.[1]

Step-by-Step Disposal Protocol
The disposal of 1-Bromohexadecane-d33 must be managed as hazardous waste.[1]

Adherence to institutional and local regulations for chemical waste disposal is mandatory.

Waste Collection:

Collect waste 1-Bromohexadecane-d33 and any materials contaminated with it (e.g.,

pipette tips, absorbent paper) in a designated, properly labeled, and sealed waste
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container.

The container must be made of a material compatible with the chemical and should be

kept closed when not in use.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name ("1-Bromohexadecane-d33"), and the associated hazards (e.g., "Irritant,"

"Combustible").

Include the accumulation start date on the label.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool, dry

secondary containment area away from incompatible materials such as strong oxidizing

agents and strong bases.[3]

The storage area should be clearly marked as a hazardous waste accumulation point.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal.[1]

Do not dispose of 1-Bromohexadecane-d33 down the drain or in regular trash.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Bromohexadecane. This data is

essential for a comprehensive understanding of the chemical's properties for safe handling and

storage.
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Property Value

Molecular Formula C16H33Br (non-deuterated)

Molecular Weight 305.34 g/mol (non-deuterated)

Boiling Point 190 °C at 11 mmHg

Melting Point 16-18 °C

Density 1.105 g/mL at 25 °C

Flash Point 177 °C (350.6 °F) - closed cup

Data sourced from various safety data sheets.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 1-Bromohexadecane-d33.
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Waste Generation & Segregation

Container Management

Temporary Storage

Final Disposal

Generate 1-Bromohexadecane-d33 Waste

Segregate into a Designated
Hazardous Waste Container

Securely Seal the Container

Label with Chemical Name,
Hazards, and Date

Store in a Designated,
Well-Ventilated, and Secure Area

Use Secondary Containment

Contact Institutional EHS or
a Licensed Disposal Company

Arrange for Waste Pickup

Complete Disposal Manifest/Paperwork

Click to download full resolution via product page

Caption: Disposal Workflow for 1-Bromohexadecane-d33.
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Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)

and place it in a sealed container for disposal as hazardous waste.[1] Ensure adequate

ventilation.[1] For large spills, evacuate the area and contact your institution's emergency

response team.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing. If irritation persists, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

By adhering to these procedures, you can ensure the safe and compliant disposal of 1-
Bromohexadecane-d33, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1528123#1-bromohexadecane-d33-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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